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Compound of Interest

Compound Name:
2-chloro-N-(4-

methylphenyl)acetamide

Cat. No.: B103440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 2-chloro-N-(4-methylphenyl)acetamide is critical for maintaining

laboratory safety and ensuring environmental protection. Due to the presence of the

chloroacetamide functional group, this compound is treated as hazardous. This guide provides

essential, immediate safety and logistical information for its proper disposal. In the absence of

a specific Safety Data Sheet (SDS) for 2-chloro-N-(4-methylphenyl)acetamide, the disposal

protocol is conservatively based on procedures for closely related and well-documented

chloroacetamide compounds.

Immediate Safety and Handling Considerations
Before initiating any disposal procedures, it is imperative to handle 2-chloro-N-(4-
methylphenyl)acetamide with appropriate Personal Protective Equipment (PPE). All handling

and preparation for disposal should occur in a well-ventilated area, preferably within a certified

chemical fume hood.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[1][2]
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Body Protection: A laboratory coat.[1]

Quantitative Data Summary for Related Hazardous
Compounds
The following table summarizes key hazard and transportation information for the closely

related compound, 2-chloroacetamide. This data should be used as a conservative guide for

the handling and disposal of 2-chloro-N-(4-methylphenyl)acetamide.[1]
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Parameter
Guideline for 2-
chloroacetamide

Relevance to Disposal of
2-chloro-N-(4-
methylphenyl)acetamide

UN Number 2811

Indicates classification as a

toxic solid. Waste should be

handled under this

classification.[1]

UN Proper Shipping Name
TOXIC SOLID, ORGANIC,

N.O.S. (2-chloroacetamide)

Dictates the labeling and

transportation requirements for

disposal.[1]

Transport Hazard Class 6.1 (Toxic substances)

Specifies the primary hazard

associated with the waste

material.[1]

Packing Group
III (Substance presenting low

danger)

Informs the type of packaging

required for transportation and

disposal.[1]

GHS Hazard Statements

H301: Toxic if swallowedH317:

May cause an allergic skin

reactionH361: Suspected of

damaging fertility or the unborn

childH402: Harmful to aquatic

life

Highlights the potential health

and environmental hazards to

consider during handling and

disposal.[1]

GHS Precautionary Statement

(Disposal)

P501: Dispose of

contents/container to an

approved waste disposal plant.

Mandates disposal through a

licensed hazardous waste

facility.[1][3]

Experimental Protocols
Protocol for Preparing 2-chloro-N-(4-
methylphenyl)acetamide Waste for Disposal
This protocol outlines the necessary steps for the safe collection and preparation of 2-chloro-
N-(4-methylphenyl)acetamide and associated waste for disposal.
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1. Waste Identification and Segregation:

Treat all materials contaminated with 2-chloro-N-(4-methylphenyl)acetamide as hazardous
waste. This includes residual solid compound, solutions, empty containers, and
contaminated PPE (e.g., gloves, weighing paper, pipette tips).[1][4]
This waste stream must be segregated from non-hazardous and other incompatible chemical
waste to prevent dangerous reactions.[1]

2. Container Management:

Use a dedicated, properly labeled, and sealable hazardous waste container for all 2-chloro-
N-(4-methylphenyl)acetamide waste.[1]
The container must be made of a material compatible with the chemical.[1] Avoid using metal
containers for corrosive materials.[5][6]
The label should clearly state "Hazardous Waste" and identify the contents, including "2-
chloro-N-(4-methylphenyl)acetamide".[1]

3. Spill Management:

In the event of a spill, evacuate the immediate area.[4]
Wearing appropriate PPE, mechanically collect the spilled solid. Avoid creating dust.[4]
Use a scoop or shovel to carefully transfer the material into a suitable, closed container for
disposal.[4][7]
Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning
materials as hazardous waste.[4]

4. Final Disposal:

Tightly seal the hazardous waste container and move it to your laboratory's designated
satellite accumulation area for hazardous waste.[1]
All waste containing 2-chloro-N-(4-methylphenyl)acetamide must be disposed of through a
licensed hazardous waste disposal company.[4] It is common practice for such materials to
be incinerated in a chemical incinerator equipped with an afterburner and scrubber.[4]
Provide the disposal company with a complete and accurate description of the waste.
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Disposal Workflow for 2-chloro-N-(4-
methylphenyl)acetamide

Preparation & Handling

Waste Collection & Segregation

Spill Management

Final Disposal

Start: Handling 2-chloro-N-(4-methylphenyl)acetamide

Wear Appropriate PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Work in a Chemical Fume Hood

Identify all contaminated materials as
hazardous waste (solid & liquid)

Spill Occurs

Potential Event

Segregate from other waste streams

Use a labeled, sealed, and
compatible hazardous waste container

Store sealed container in designated
satellite accumulation area

Mechanically collect solid spill

Decontaminate spill area

Collect cleanup materials as hazardous waste

Contact Environmental Health & Safety (EHS)
or licensed disposal company

End: Professional Hazardous Waste Disposal
(e.g., Incineration)
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Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 2-chloro-N-(4-methylphenyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. chemos.de [chemos.de]

4. benchchem.com [benchchem.com]

5. sites.rowan.edu [sites.rowan.edu]

6. bsu.edu [bsu.edu]

7. assets.thermofisher.cn [assets.thermofisher.cn]

To cite this document: BenchChem. [Safe Disposal of 2-chloro-N-(4-
methylphenyl)acetamide: A Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b103440#2-chloro-n-4-methylphenyl-acetamide-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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